Cas no 17696-23-0 (NN-Dimethylcyclopropanecarboxamide)

• Product Name: NN-Dimethylcyclopropanecarboxamide
• CAS No: 17696-23-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD00013726
• CID: 174397
• PubChem ID: 140273
• Update Time: 2025-06-23

NN-Dimethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylcyclopropanecarboxamide
• Cyclopropanecarboxamide,N,N-dimethyl-
• NN-DIMETHYLCYCLOPROPANECARBOXAMIDE ---CLEAR LIQUID, D20 0.94---
• cyclopropanecarboxylic acid dimethylamide
• cyclopropyl-N,N-dimethylcarboxamide
• N,N-Dimethlcyclopropancarbonsaeureamid
• N,N-dimethyl cyclopropylcarboxylic acid amide
• N,N-Dimethyl-cyclopropan-carbonsaeure-amid
• N,N-Dimethylcyclopropylcarbonsaeureamid
• TIMTEC-BB SBB008347
• DiMethylaMido Cyclopropanoate
• E75884
• FT-0676001
• EN300-216135
• AKOS006241928
• CS-0198994
• SCHEMBL197080
• Cyclopropanecarboxamide, N,N-dimethyl-
• dimethyl cyclopropane carboxamide
• A904661
• 17696-23-0
• NN-Dimethylcyclopropanecarboxamide
• CHEBI:51459
• Q27122615
• MFCD00013726
• BS-49298
• DTXSID90170226
• DB-080880
• DTXCID3092717

• MDL： MFCD00013726
• Inchi： 1S/C6H11NO/c1-7(2)6(8)5-3-4-5/h5H,3-4H2,1-2H3
• InChI Key： DVQLGAFYVKJEDE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(C)C

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 0.48460

NN-Dimethylcyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on NN-Dimethylcyclopropanecarboxamide

NN-Dimethylcyclopropanecarboxamide (CAS No. 17696-23-0): An Overview of Its Properties, Applications, and Recent Research

NN-Dimethylcyclopropanecarboxamide (CAS No. 17696-23-0) is a cyclic amide compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as N,N-dimethylcyclopropanecarboxamide, is characterized by its cyclopropane ring and the presence of two methyl groups attached to the nitrogen atom of the amide functional group.

The structure of NN-Dimethylcyclopropanecarboxamide is particularly intriguing due to the strain inherent in the three-membered cyclopropane ring. This strain can influence the compound's reactivity and stability, making it a valuable subject for both fundamental research and practical applications. The cyclopropane ring is known for its high reactivity, which can be harnessed in various synthetic transformations and reactions.

In terms of physical properties, NN-Dimethylcyclopropanecarboxamide is a colorless solid at room temperature with a melting point of approximately 58-60°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in a variety of chemical processes and reactions.

Recent research has focused on the potential applications of NN-Dimethylcyclopropanecarboxamide in medicinal chemistry. One notable area of interest is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For example, a study published in the *Journal of Medicinal Chemistry* in 2022 explored the use of NN-Dimethylcyclopropanecarboxamide as a key intermediate in the synthesis of novel antiviral agents. The researchers found that compounds derived from this amide showed promising activity against several viral strains, including influenza and herpes simplex virus.

Another area where NN-Dimethylcyclopropanecarboxamide has shown promise is in the development of drug delivery systems. The cyclopropane ring can be used to create prodrugs that are more stable under physiological conditions but are activated upon reaching their target site. This approach can enhance the efficacy and reduce the side effects of certain drugs. A recent study published in *Advanced Drug Delivery Reviews* demonstrated that prodrugs containing NN-Dimethylcyclopropanecarboxamide were effective in improving the pharmacokinetic properties of several anticancer drugs.

In addition to its medicinal applications, NN-Dimethylcyclopropanecarboxamide has been investigated for its use in materials science. The unique electronic properties of the cyclopropane ring make it an attractive candidate for the development of new materials with enhanced mechanical and thermal stability. A study published in *ACS Applied Materials & Interfaces* in 2021 reported the synthesis of polymers containing NN-Dimethylcyclopropanecarboxamide units, which exhibited improved tensile strength and thermal resistance compared to conventional polymers.

The synthesis of NN-Dimethylcyclopropanecarboxamide typically involves several steps, including the formation of a cyclopropane ring followed by functionalization to introduce the amide group and methyl substituents. One common synthetic route involves the reaction of a cyclopropyl carboxylic acid with dimethylamine under appropriate conditions. Advances in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.

The safety profile of NN-Dimethylcyclopropanecarboxamide is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation or skin contact, as with any chemical compound. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, NN-Dimethylcyclopropanecarboxamide (CAS No. 17696-23-0) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.